Cas no 1797552-74-9 (N-[cyano(2,4-difluorophenyl)methyl]-4-fluoro-2-nitrobenzamide)

• Product Name: N-[cyano(2,4-difluorophenyl)methyl]-4-fluoro-2-nitrobenzamide
• CAS No: 1797552-74-9
• MF: C₁₅H₈F₃N₃O₃
• MW: 335.237533569336
• CID: 6034097
• PubChem ID: 75438407
• Update Time: 2025-06-07

N-[cyano(2,4-difluorophenyl)methyl]-4-fluoro-2-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-[cyano-(2,4-difluorophenyl)methyl]-4-fluoro-2-nitrobenzamide
• N-[cyano(2,4-difluorophenyl)methyl]-4-fluoro-2-nitrobenzamide
• AKOS033429322
• Z1562081452
• 1797552-74-9
• EN300-26685951

• Inchi： 1S/C15H8F3N3O3/c16-8-1-3-10(12(18)5-8)13(7-19)20-15(22)11-4-2-9(17)6-14(11)21(23)24/h1-6,13H,(H,20,22)
• InChI Key： WDCBLVPAKWUQAI-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(C#N)NC(C1C=CC(=CC=1[N+](=O)[O-])F)=O)F

Computed Properties

• Exact Mass: 335.05177561g/mol
• Monoisotopic Mass: 335.05177561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 98.7Ų

Additional information on N-[cyano(2,4-difluorophenyl)methyl]-4-fluoro-2-nitrobenzamide

Professional Introduction to N-[cyano(2,4-difluorophenyl)methyl]-4-fluoro-2-nitrobenzamide (CAS No. 1797552-74-9)

N-[cyano(2,4-difluorophenyl)methyl]-4-fluoro-2-nitrobenzamide (CAS No. 1797552-74-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, exhibits a unique combination of functional groups that make it a promising candidate for further exploration in drug development.

The molecular framework of N-[cyano(2,4-difluorophenyl)methyl]-4-fluoro-2-nitrobenzamide incorporates several key features that contribute to its potential biological activity. The presence of a cyano group at the (2,4-difluorophenyl) moiety and a nitro group at the 4-fluoro-2-nitrobenzamide backbone introduces both electrophilic and nucleophilic centers, which can be exploited for various chemical transformations. These structural elements not only enhance the compound's reactivity but also open up possibilities for its application in synthetic chemistry and pharmacological studies.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with inflammation, cancer, and other diseases. The unique structural attributes of N-[cyano(2,4-difluorophenyl)methyl]-4-fluoro-2-nitrobenzamide position it as a valuable tool for researchers investigating these conditions. Specifically, the (2,4-difluorophenyl) group has been shown to exhibit properties that can interfere with enzyme activity, while the 4-fluoro-2-nitrobenzamide moiety may contribute to binding interactions with specific target proteins.

The synthesis of N-[cyano(2,4-difluorophenyl)methyl]-4-fluoro-2-nitrobenzamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the cyano group necessitates careful handling to avoid unwanted side reactions, while the fluorine atoms at the (2,4-difluorophenyl) position require protection during synthesis to prevent degradation. These challenges highlight the compound's complexity and underscore the importance of advanced synthetic techniques in its preparation.

Efforts to explore the pharmacological potential of N-[cyano(2,4-difluorophenyl)methyl]-4-fluoro-2-nitrobenzamide have led to several intriguing findings. Preclinical studies have demonstrated that this compound can exhibit inhibitory effects on certain enzymes implicated in disease progression. For instance, its ability to modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX) has been observed in vitro. These findings are particularly significant given the well-documented roles these enzymes play in inflammatory responses and pain perception.

The fluorine atoms present in the (2,4-difluorophenyl) group are known to enhance metabolic stability and binding affinity, which are critical factors in drug design. Additionally, the nitro group at the 4-fluoro-2-nitrobenzamide moiety can be further functionalized to introduce additional pharmacophores or alter physicochemical properties such as solubility and bioavailability. This flexibility makes N-[cyano(2,4-difluorophenyl)methyl]-4-fluoro-2-nitrobenzamide a versatile scaffold for developing novel therapeutic agents.

In conclusion, N-[< strong >cyano( 2 , 4 - difluorophenyl ) methyl ] - 4 - fluoro - 2 - nitrobenzamide ( CAS No . 1797552 - 74 - 9 ) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities . The ongoing research into this compound underscores its importance as a lead molecule for drug discovery efforts aimed at addressing various health challenges . As synthetic methodologies continue to evolve , it is anticipated that more derivatives and analogs of this compound will be developed , further expanding its therapeutic applications . p >